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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzyl alcohol

Cat. No.: B063124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-5-methoxybenzyl
alcohol, a key intermediate in organic synthesis. This document details its chemical properties,
a representative experimental protocol for the synthesis of a closely related isomer, and a
generalized workflow for its chemical preparation and characterization.

Core Chemical Data

2-Fluoro-5-methoxybenzyl alcohol is a substituted aromatic alcohol. The presence of a
fluorine atom and a methoxy group on the benzene ring imparts unique chemical properties
that make it a valuable building block in the synthesis of more complex molecules, particularly
in the fields of pharmaceuticals and materials science.

Property Value

Chemical Name 2-Fluoro-5-methoxybenzyl alcohol
CAS Number 161643-29-4

Molecular Formula CsHoFO2

Molecular Weight 156.16 g/mol

Experimental Protocols
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While a specific, peer-reviewed synthesis protocol for 2-Fluoro-5-methoxybenzyl alcohol is
not readily available in the public domain, the following is a detailed experimental protocol for
the synthesis of its isomer, 5-Fluoro-2-methoxybenzyl alcohol. This procedure is representative
of the chemical transformations required for the synthesis of fluorinated and methoxylated
benzyl alcohol derivatives.[1]

Synthesis of 5-Fluoro-2-methoxybenzyl alcohol[1]

Objective: To synthesize 5-Fluoro-2-methoxybenzyl alcohol via the reduction of 5-Fluoro-2-
methoxybenzaldehyde.

Materials:

e 5-Fluoro-2-methoxybenzaldehyde (1 equivalent)

e Sodium borohydride (2.7 equivalents)

e Methanol

» Dichloromethane

e Magnesium sulfate

 Ice water

Procedure:

o A solution of 5-fluoro-2-methoxybenzaldehyde in methanol is prepared in a reaction vessel.

e The solution is cooled to -10 °C under a nitrogen atmosphere to maintain an inert
environment.

o Sodium borohydride is added to the solution in batches to control the reaction rate and
temperature.

e The reaction mixture is allowed to slowly warm to room temperature and is stirred for an
additional 30 minutes to ensure the completion of the reaction.
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e The methanol solvent is removed under reduced pressure.

e Dichloromethane is added to the residue, and the mixture is poured into ice water.

e The organic layer is separated, and the aqueous layer is extracted with dichloromethane.
e The combined organic phases are dried over magnesium sulfate.

e The solvent is removed by concentration under reduced pressure to yield the final product,
5-fluoro-2-methoxybenzyl alcohol.

Characterization:

The structure and purity of the synthesized compound can be confirmed using various
analytical techniques, including:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the chemical structure and
connectivity of atoms. For example, *H NMR data for 5-fluoro-2-methoxybenzyl alcohol is
reported as (300 MHz, CDCIs) &: 2.58 (m, 1H), 3.81 (s, 3H), 4.63 (d, 2H, J=6.3 Hz), 6.78 (dd,
1H J=8.9 and 4.3 Hz), 6.94 (td, 1H, J=8.5 and 3.1 Hz), 7.04 (dd, 1H, J=8.7 and 3.1 Hz).[1]

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in
the molecule.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Experimental and Logical Workflows

The following diagrams illustrate the logical workflow for the synthesis and characterization of a
substituted benzyl alcohol like 2-Fluoro-5-methoxybenzyl alcohol.
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A generalized workflow for the synthesis of 2-Fluoro-5-methoxybenzyl alcohol.
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A typical workflow for the analytical characterization of the synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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